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Compound of Interest

Compound Name: N-Acetylpsychosine

Cat. No.: B164475 Get Quote

Technical Support Center: N-Acetylpsychosine
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with N-
Acetylpsychosine.

Frequently Asked Questions (FAQs)
Q1: What is N-Acetylpsychosine and what are its basic chemical properties?

N-Acetylpsychosine is the N-acetylated form of psychosine (galactosylsphingosine).

Psychosine is a cytotoxic glycosphingolipid that accumulates in the lysosomal storage disorder,

Krabbe disease.[1] The acetylation of the primary amine on the sphingosine base modifies its

properties.
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Property Value Reference

Molecular Formula C₂₆H₄₉NO₈ [2][3]

Molecular Weight 503.67 g/mol [2][3]

Physical State Solid

Purity
>99% (typical for commercial

sources)

Q2: I am having trouble dissolving N-Acetylpsychosine for my in vitro assay. What solvents

are recommended?

While specific solubility data for N-Acetylpsychosine is not readily available, information on its

parent compound, psychosine, can provide guidance. Psychosine is an amphipathic molecule,

and its solubility is influenced by pH.

For stock solutions, organic solvents are recommended. Based on the solubility of the parent

compound, psychosine, you can start with the following:

Ethanol: Psychosine is soluble in ethanol at concentrations greater than 1 mg/mL.

Dimethyl Sulfoxide (DMSO): While not explicitly stated for N-Acetylpsychosine, DMSO is a

common solvent for hydrophobic compounds in biological assays.

For final dilutions into aqueous media, it is crucial to first prepare a concentrated stock in an

organic solvent.

Q3: My N-Acetylpsychosine is precipitating when I add it to my cell culture media. How can I

prevent this?

Precipitation in the final assay medium is a common issue with hydrophobic compounds. Here

are some troubleshooting steps:

Final Solvent Concentration: Ensure the final concentration of the organic solvent (e.g.,

DMSO, ethanol) in your cell culture medium is low, typically ≤0.1%, to avoid solvent-induced

cytotoxicity.
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Serial Dilutions: Prepare intermediate dilutions of your stock solution in the cell culture

medium. Add the compound to the medium dropwise while vortexing to facilitate mixing and

prevent immediate precipitation.

Warming the Medium: Gently warming the cell culture medium to 37°C before adding the

compound can sometimes improve solubility.

Sonication: Brief sonication of the final solution can help to break up small precipitates and

create a more uniform suspension. However, be cautious as this can also damage other

components in the medium.
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Issue Possible Cause Recommended Solution

Compound will not dissolve in

initial solvent.
Incorrect solvent choice.

Try preparing a stock solution

in ethanol or DMSO.

Compound precipitates upon

dilution in aqueous buffer or

media.

Low aqueous solubility.

Prepare a high-concentration

stock in an appropriate organic

solvent. Perform serial

dilutions and add the

compound to the aqueous

solution slowly while vortexing.

Ensure the final organic

solvent concentration is

minimal.

Inconsistent results between

experiments.

Incomplete solubilization or

precipitation over time.

Prepare fresh dilutions for

each experiment. Visually

inspect solutions for any signs

of precipitation before use.

Consider a brief sonication of

the final working solution.

Observed cytotoxicity at low

concentrations.
Solvent toxicity.

Perform a vehicle control

experiment with the same final

concentration of the organic

solvent to ensure it is not

causing the observed effects.

Keep the final solvent

concentration at or below

0.1%.

Experimental Protocols
Protocol for Solubilization of N-Acetylpsychosine for In Vitro Assays

This protocol is based on the known solubility of the parent compound, psychosine.

Optimization may be required for your specific experimental conditions.

Materials:
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N-Acetylpsychosine (solid)

Ethanol, anhydrous (or DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Water bath or incubator at 37°C (optional)

Sonicator (optional)

Target aqueous buffer or cell culture medium

Procedure:

Preparation of a Concentrated Stock Solution (e.g., 10 mM):

Calculate the mass of N-Acetylpsychosine needed to prepare your desired volume and

concentration of the stock solution (M.W. = 503.67 g/mol ).

Weigh the N-Acetylpsychosine into a sterile microcentrifuge tube.

Add the appropriate volume of ethanol (or DMSO) to achieve the target concentration.

Vortex thoroughly until the solid is completely dissolved. Gentle warming to 37°C may aid

dissolution.

Preparation of Working Solutions:

Pre-warm your target aqueous buffer or cell culture medium to 37°C.

Perform serial dilutions of the concentrated stock solution in the pre-warmed medium to

achieve your final desired concentrations.

When diluting, add the stock solution dropwise to the medium while gently vortexing to

ensure rapid and uniform mixing. This minimizes localized high concentrations that can

lead to precipitation.
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Visually inspect the final working solution for any signs of precipitation. If fine precipitates

are observed, a brief sonication (e.g., 1-2 minutes in a bath sonicator) may be carefully

applied.

Experimental Use:

Use the freshly prepared working solutions immediately for your in vitro assays.

Always include a vehicle control in your experiments, which consists of the cell culture

medium with the same final concentration of the organic solvent used to dissolve the N-
Acetylpsychosine.

Signaling Pathway
Mechanism of Action:

Psychosine, the parent compound of N-Acetylpsychosine, has been identified as a specific

ligand for the T cell death-associated gene 8 (TDAG8), an orphan G protein-coupled receptor.

The binding of psychosine to TDAG8 can trigger downstream signaling cascades. Additionally,

psychosine is known to induce apoptosis and modulate various signaling pathways, including

those involving Protein Kinase C (PKC), Jun N-terminal kinase (JNK), and NFκB.
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Caption: Psychosine/N-Acetylpsychosine signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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